![molecular formula C19H24N4O2S B2388454 N4-(2-(pyridin-4-yl)ethyl)-N1-(thiophen-2-ylmethyl)piperidine-1,4-dicarboxamide CAS No. 1219841-77-6](/img/structure/B2388454.png)
N4-(2-(pyridin-4-yl)ethyl)-N1-(thiophen-2-ylmethyl)piperidine-1,4-dicarboxamide
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Description
N4-(2-(pyridin-4-yl)ethyl)-N1-(thiophen-2-ylmethyl)piperidine-1,4-dicarboxamide is a useful research compound. Its molecular formula is C19H24N4O2S and its molecular weight is 372.49. The purity is usually 95%.
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Scientific Research Applications
Heterocyclic Compound Synthesis and Application
Design and Synthesis of Novel Mycobacterium tuberculosis Inhibitors A study discussed the design and synthesis of ethyl-4-(4-((substituted benzyl)amino)piperidin-1-yl)-2-(phenyl/pyridyl)thiazole-5-carboxylates for inhibiting Mycobacterium tuberculosis. This research showcases the potential of heterocyclic compounds in developing therapeutic agents targeting tuberculosis, emphasizing the importance of structural modifications to enhance biological activity without mentioning drug use or side effects (Jeankumar et al., 2013).
Chemosensors for Metal Ions Another study explored the synthesis and characterization of compounds, including 2-((pyridine-2-yl)methylamino)naphthalene-1,4-dione and 2-((thiophen-2-yl)methylamino)naphthalene-1,4-dione, as chemosensors for detecting transition metal ions. These compounds exhibit selective coordination and colorimetric changes upon binding to specific metal ions, demonstrating their application in the detection and quantification of metal ions in various samples (Gosavi-Mirkute et al., 2017).
Anticancer Activity Studies Research into N-(4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)piperidine-4-carboxamide derivatives highlighted their potential for anti-angiogenic and DNA cleavage activities, which could be relevant in cancer treatment. This demonstrates the broad application of such compounds in studying and potentially targeting cancer-related processes without focusing on their use as drugs (Kambappa et al., 2017).
Properties
IUPAC Name |
4-N-(2-pyridin-4-ylethyl)-1-N-(thiophen-2-ylmethyl)piperidine-1,4-dicarboxamide |
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InChI |
InChI=1S/C19H24N4O2S/c24-18(21-10-5-15-3-8-20-9-4-15)16-6-11-23(12-7-16)19(25)22-14-17-2-1-13-26-17/h1-4,8-9,13,16H,5-7,10-12,14H2,(H,21,24)(H,22,25) |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BIIQSIMUKBREFY-UHFFFAOYSA-N |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C(=O)NCCC2=CC=NC=C2)C(=O)NCC3=CC=CS3 |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24N4O2S |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.5 g/mol |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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